5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol

• CAS No.: 32550-64-4
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: (5-benzylsulfonyl-1,2,4-triazol-1-yl)methanol
• InChI: InChI=1S/C10H11N3O3S/c14-8-13-10(11-7-12-13)17(15,16)6-9-4-2-1-3-5-9/h1-5,7,14H,6,8H2
• InChI Key: WSIWXYZCCNZNAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C2=NC=NN2CO

Description

5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol is a chemical compound that belongs to the class of triazole derivatives. Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. This particular compound features a benzylsulfonyl group attached to the triazole ring, which imparts unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol typically involves the reaction of benzylsulfonyl chloride with 1H-1,2,4-triazole-1-methanol under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol can undergo various chemical reactions, including:

Oxidation: The benzylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazole derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Dihydrotriazole derivatives.

Substitution: Various substituted triazole derivatives depending on the reagents used.

Scientific Research Applications

5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol involves its interaction with specific molecular targets. The benzylsulfonyl group can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The triazole ring can also participate in hydrogen bonding and π-π interactions, contributing to its biological activity.

Comparison with Similar Compounds

Similar Compounds

• N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl) derivatives
• N-(5-benzylthio-1,3,4-thiadiazol-2-yl) derivatives
• 1-Nitro-3-[(benzylsulfonyl)methyl]benzene

Uniqueness

5-(Benzylsulfonyl)-1H-1,2,4-triazole-1-methanol is unique due to the presence of both the benzylsulfonyl group and the triazole ring. This combination imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications in research and industry.